Cas no 944904-05-6 (6-Fluorochroman-3-one)

• Product name: 6-Fluorochroman-3-one
• CAS No: 944904-05-6
• MF: C₉H₇FO₂
• MW: 166.149086236954
• CID: 1039386
• PubChem ID: 55263055

6-Fluorochroman-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluorochroman-3-one
• 6-Fluoro-3-chromanone
• 6-Fluoro-2H-1-benzopyran-3(4H)-one
• 944904-05-6
• 6-fluoro-4H-chromen-3-one
• AKOS006303616
• DTXSID60717041
• AB56620
• DB-333538

• MDL： MFCD10696153
• Inchi： InChI=1S/C9H7FO2/c10-7-1-2-9-6(3-7)4-8(11)5-12-9/h1-3H,4-5H2
• InChI Key： FNSLAWDLNGCKJM-UHFFFAOYSA-N
• SMILES： C1=C(C=C2CC(=O)COC2=C1)F

Computed Properties

• Exact Mass: 166.04300762g/mol
• Monoisotopic Mass: 166.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans